1-(4-Bromophenyl)-2-((2,4-difluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-bromophenyl)-2-(2,4-difluorophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H15BrF2N2O2S/c20-14-5-3-13(4-6-14)19-17-2-1-9-23(17)10-11-24(19)27(25,26)18-8-7-15(21)12-16(18)22/h1-9,12,19H,10-11H2
• InChI Key: WLJSYZFZAFQKHX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Br)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C19H15BrF2N2O2S
• Molecular Weight: 453.3 g/mol

Description

1-(4-Bromophenyl)-2-((2,4-difluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C19H15BrF2N2O2S and its molecular weight is 453.3. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromophenyl)-2-((2,4-difluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromophenyl)-2-((2,4-difluorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research on heterocyclic compounds, including pyrazines and sulfonamides, has yielded a variety of methods for synthesizing these compounds. For instance, innovative methods have been developed for synthesizing tetrahydropyrazines and related heterocycles, which are crucial for various scientific applications, including the development of new materials and pharmaceuticals. One study detailed the copper-catalyzed double amination of 1-halo-1-alkynes, leading to protected tetrahydropyrazines, demonstrating an efficient route to trisubstituted pyrazines (Fukudome et al., 2008).

Antimicrobial Activity

Several synthesized heterocyclic compounds have shown promising antimicrobial activity. For example, novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety have been synthesized and evaluated for their antimicrobial potential (Darwish et al., 2014). Another study synthesized and tested 2,3-diarylpyrazines and quinoxalines as selective COX-2 inhibitors, which also indicated their potential in medicinal chemistry applications (Singh et al., 2004).

Material Science Applications

In the realm of material science, the synthesis of pyrazine derivatives has been explored for their structural and optoelectronic properties. This includes the development of light-emitting devices and other electronic applications. For instance, a study on 2,5-di(aryleneethynyl)pyrazine derivatives highlighted their synthesis, structural characterization, and exploration of their optoelectronic properties, underscoring their potential in light-emitting devices (Zhao et al., 2004).